(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(3,5-dimethylisoxazol-4-yl)phenyl)propanoic acid

• IUPAC Name: (2S)-3-[4-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C29H26N2O5/c1-17-27(18(2)36-31-17)20-13-11-19(12-14-20)15-26(28(32)33)30-29(34)35-16-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,25-26H,15-16H2,1-2H3,(H,30,34)(H,32,33)/t26-/m0/s1
• InChI Key: GRGGJSHXLHVROE-SANMLTNESA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=CC=C(C=C2)CC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Isomeric SMILES: CC1=C(C(=NO1)C)C2=CC=C(C=C2)C[C@@H](C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C29H26N2O5
• Molecular Weight: 482.5 g/mol

Description

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(3,5-dimethylisoxazol-4-yl)phenyl)propanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C29 H26 N2 O5 and its molecular weight is 482.53. The purity is usually 95%.
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Scientific Research Applications

Functional Modification of Polymers

Amine compounds, including 2-amino-3-(4-hydroxyphenyl)propanoic acid, are used for modifying radiation-induced polyvinyl alcohol/acrylic acid (PVA/AAc) hydrogels. These modifications enhance the swelling degree of the polymers and improve their thermal stability. The modified polymers exhibit promising antibacterial and antifungal activities, suggesting potential medical applications (Aly & El-Mohdy, 2015).

Solid-Phase Synthesis of β-Peptides

The compound is utilized in the synthesis of new N-Fmoc-protected β2-homoamino acids for solid-phase syntheses of β-peptides. These compounds are characterized extensively and display potential for large-scale preparation, indicating their importance in peptide synthesis and potential pharmaceutical applications (Šebesta & Seebach, 2003).

Applications in Drug Development and Synthesis

Synthesis of Biologically Active Compounds

Compounds related to (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(3,5-dimethylisoxazol-4-yl)phenyl)propanoic acid have been synthesized and evaluated for their biological activities such as antioxidant, anti-inflammatory, and antiulcer activities. Some synthesized compounds demonstrated significant efficacy, suggesting their potential in drug development (Subudhi & Sahoo, 2011).

Modified Amino Acids for Solid Phase Peptide Synthesis

A derivative, 3-(α-Fmoc-amino-4-methoxybenzyl)-4-methoxyphenyl propionic acid, is used in Fmoc-based solid phase peptide synthesis. This compound serves as a precursor for the C-terminal amide, emphasizing its role in peptide synthesis and potential pharmaceutical applications (Funakoshi et al., 1988).